2-chloro-N-{[3-(4-chlorophenyl)-5-isoxazolyl]methyl}acetamide

• IUPAC Name: 2-chloro-N-[[3-(4-chlorophenyl)-1,2-oxazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C12H10Cl2N2O2/c13-6-12(17)15-7-10-5-11(16-18-10)8-1-3-9(14)4-2-8/h1-5H,6-7H2,(H,15,17)
• InChI Key: UQMGWSHJWYKFGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=C2)CNC(=O)CCl)Cl
• Molecular Formula: C12H10Cl2N2O2
• DSSTOX Substance ID: DTXSID501324703
• Molecular Weight: 285.12 g/mol
• Solubility: 13.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 338749-73-8

Description

2-chloro-N-{[3-(4-chlorophenyl)-5-isoxazolyl]methyl}acetamide is a useful research compound. Its molecular formula is C12H10Cl2N2O2 and its molecular weight is 285.12. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activities

A study by Kai et al. (1998) synthesized 2-(5-isoxazolyloxy)acetamide derivatives, including compounds structurally related to 2-chloro-N-{[3-(4-chlorophenyl)-5-isoxazolyl]methyl}acetamide. These compounds demonstrated significant herbicidal activity against various upland weeds such as barnyard grass and large crabgrass. The research highlighted the potential of these compounds in agricultural applications, especially as herbicides (Kai et al., 1998).

Structural and Molecular Analysis

Saravanan et al. (2016) conducted a study on a closely related compound, 2-chloro-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide. This research focused on the molecular structure, revealing how the chlorophenyl ring interacts with the thiazole ring, a crucial aspect for understanding the chemical behavior and potential applications of similar compounds (Saravanan et al., 2016).

Antibacterial Activity

Desai et al. (2008) synthesized various acetamide derivatives, including those structurally akin to this compound. The study evaluated these compounds for antibacterial activity against Gram-positive and Gram-negative bacteria, indicating potential applications in developing new antibacterial agents (Desai et al., 2008).

Photovoltaic Efficiency and Ligand-Protein Interactions

In 2020, Mary et al. researched benzothiazolinone acetamide analogs, closely related to this compound. This study explored their potential as photosensitizers in dye-sensitized solar cells and examined ligand-protein interactions, suggesting applications in renewable energy and biological systems (Mary et al., 2020).